3-[(4-fluorophenyl)methylamino]-6-phenyl-2H-1,2,4-triazin-5-one

• Molecular Formula: C16H13FN4O
• Molecular Weight: 296.3 g/mol
• IUPAC Name: 3-[(4-fluorophenyl)methylamino]-6-phenyl-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C16H13FN4O/c17-13-8-6-11(7-9-13)10-18-16-19-15(22)14(20-21-16)12-4-2-1-3-5-12/h1-9H,10H2,(H2,18,19,21,22)
• InChI Key: PAWAGFHXMSJUHT-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C2=NNC(=NC2=O)NCC3=CC=C(C=C3)F

Description

3-[(4-fluorophenyl)methylamino]-6-phenyl-2H-1,2,4-triazin-5-one is a synthetic compound that belongs to the class of triazine derivatives. This compound has gained significant attention due to its potential applications in scientific research. In

Scientific Research Applications

The compound 3-[(4-fluorophenyl)methylamino]-6-phenyl-2H-1,2,4-triazin-5-one has shown potential applications in scientific research. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-diabetic properties. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 3-[(4-fluorophenyl)methylamino]-6-phenyl-2H-1,2,4-triazin-5-one is not fully understood. However, studies have suggested that this compound may act by inhibiting specific enzymes or proteins that are involved in various biological pathways. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins that promote inflammation.
Biochemical and Physiological Effects:
The compound 3-[(4-fluorophenyl)methylamino]-6-phenyl-2H-1,2,4-triazin-5-one has been shown to have various biochemical and physiological effects. It has been reported to reduce inflammation, inhibit cancer cell growth, improve glucose tolerance, and enhance cognitive function. Additionally, this compound has been found to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(4-fluorophenyl)methylamino]-6-phenyl-2H-1,2,4-triazin-5-one in lab experiments is its relatively low cost and ease of synthesis. This compound is also stable and can be stored for extended periods. However, one limitation of using this compound is its low solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several potential future directions for the use of 3-[(4-fluorophenyl)methylamino]-6-phenyl-2H-1,2,4-triazin-5-one in scientific research. One direction is to explore its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to investigate its potential as an anti-cancer agent and to identify the specific mechanisms by which it inhibits cancer cell growth. Additionally, further research is needed to understand the biochemical and physiological effects of this compound and to identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of 3-[(4-fluorophenyl)methylamino]-6-phenyl-2H-1,2,4-triazin-5-one involves the reaction of 4-fluorobenzylamine with phenyl isocyanate in the presence of a base catalyst. The reaction leads to the formation of an intermediate, which is then treated with acetic anhydride and sodium acetate to yield the final product. The synthesis of this compound can be achieved in a few steps and is relatively straightforward.